Cas no 1707727-70-5 (5-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-1H-quinolin-2-one)

• Product Name: 5-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-1H-quinolin-2-one
• CAS No: 1707727-70-5
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5171690
• Update Time: 2025-11-07

5-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-1H-quinolin-2-one

• Inchi： 1S/C11H16N2O/c1-11(2)5-8(12)7-3-4-10(14)13-9(7)6-11/h3-4,8H,5-6,12H2,1-2H3,(H,13,14)
• InChI Key： ODJKQAIQHWNBJH-UHFFFAOYSA-N
• SMILES： N1C2=C(C(N)CC(C)(C)C2)C=CC1=O

Additional information on 5-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-1H-quinolin-2-one

5-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-1H-quinolin-2-one (CAS No. 1707727-70-5): An Overview

5-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-1H-quinolin-2-one (CAS No. 1707727-70-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of quinolines, which are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities.

The molecular structure of 5-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-1H-quinolin-2-one is characterized by a quinoline ring system fused with a tetrahydroquinoline moiety. The presence of the amino group and the dimethyl substituents on the quinoline ring imparts specific chemical and biological properties to this compound. These structural features have been shown to influence its solubility, stability, and interaction with biological targets.

Recent studies have highlighted the potential therapeutic applications of 5-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-1H-quinolin-2-one. One notable area of research is its antiviral activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the disruption of viral replication by interfering with key viral enzymes.

In addition to its antiviral properties, 5-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-1H-quinolin-2-one has shown promise as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective cytotoxicity observed in cancer cells suggests that it may have a favorable therapeutic index and reduced side effects compared to traditional chemotherapy agents.

The pharmacokinetic properties of 5-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-1H-quinolin-2-one have also been extensively studied. Preclinical data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics make it a suitable candidate for further development as an oral therapeutic agent.

Safety and toxicity assessments are crucial for the development of any new drug candidate. Preliminary toxicological studies have shown that 5-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-1H-quinolin-2-one has a low toxicity profile at therapeutic doses. However, further studies are needed to fully evaluate its long-term safety and potential side effects.

The synthesis of 5-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-1H-quinolin-2-one has been optimized using various synthetic routes. One efficient method involves the condensation of 2-aminoacetophenone with 3-methylbutyronitrile followed by cyclization and reduction steps. This synthetic approach allows for the production of high-purity material suitable for preclinical and clinical studies.

In conclusion, 5-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-1H-quinolin-2-one (CAS No. 1707727-70-5) is a promising compound with potential applications in antiviral and anticancer therapy. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.